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The table below summarizes the fundamental technical data for TCO-PEG₃-CH₂CO₂H:

Property Specification

CAS Number 2249928-25-2 (commonly cited) [1]

Chemical Formula C₁₇H₂₉NO₇ [1]

Molecular Weight 359.42 g/mol [1]

Purity ≥98% [1]

Other Known CAS 2141981-86-2 (for TCO-PEG3-acid, a highly similar compound) [2] [3]

Structural Components & Function

TCO-PEG₃-CH₂CO₂H is a tripartite molecule, with each section playing a distinct functional role [1] [2] [4].
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Structural and functional relationships of TCO-PEG₃-CH₂CO₂H

TCO (trans-cyclooctene) serves as a bioorthogonal handle that rapidly and selectively reacts with

tetrazine groups via an inverse electron-demand Diels-Alder (IEDDA) reaction, the fastest known

bioorthogonal reaction [2] [4]. This reaction proceeds with exceptional selectivity in biological

environments without interfering with native biochemical processes [2].

PEG Spacer comprises a three-unit polyethylene glycol chain that acts as a flexible hydrophilic linker.

This spacer improves aqueous solubility, reduces potential aggregation, and minimizes steric

hindrance, ensuring the TCO and COOH groups can efficiently interact with their respective targets

[5] [4].

Carboxylic Acid (CH₂CO₂H) provides a versatile amine-reactive site. In the presence of activators

like EDC or HATU, it forms stable amide bonds with primary amine groups (-NH₂) found on

biomolecules such as peptides, proteins, and antibodies [1] [2].

Key Experimental Workflows
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The primary application involves a two-step conjugation strategy to create complex bioconjugates, as

visualized in the workflow below.
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Two-step bioconjugation workflow using TCO-PEG₃-CH₂CO₂H

Step 1: Conjugation via Amide Coupling

Activation: The carboxylic acid (CH₂CO₂H) on the linker is activated using reagents like EDC (1-
Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or HATU to form an active O-acylisourea

intermediate [2] [3].
Coupling: This activated ester reacts with a primary amine on your target biomolecule (e.g., a lysine

residue in a protein or the N-terminus of a peptide) to form a stable, covalent amide bond [2] [3]. This
results in a biomolecule that is now labeled with the TCO group.

Step 2: Bioorthogonal Click Reaction

The TCO-labeled biomolecule is then incubated with a tetrazine-containing molecule (e.g., a
fluorescent dye, drug, or affinity probe) [1] [4].
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The IEDDA reaction between TCO and tetrazine proceeds rapidly and efficiently at low

concentrations in aqueous buffers, forming a stable dihydropyrazine bond and completing the
bioconjugate [2] [4].

Handling and Storage Guidelines

Proper handling is critical for maintaining reagent performance.

Stability Warning: The TCO group has a short half-life and can naturally isomerize to the less
reactive cis-cyclooctene (CCO), losing its reactivity with tetrazines. Long-term storage is not
recommended [2].
Storage: Store the reagent at -20°C in a desiccator under inert conditions. It is often supplied and

should be shipped on dry ice [1] [6] [7].
Solubility: The PEG spacer confers good solubility in various solvents, including DMSO, DMF,
DCM, THF, and Chloroform [6] [3].

Comparison to Related Reagents

The table below compares TCO-PEG₃-CH₂CO₂H with other commonly used TCO linkers.

Reagent Name
CAS
Number

Key Feature Primary Use

TCO-PEG₃-
CH₂CO₂H

2249928-25-

2 [1]

Carboxylic acid for

amine conjugation [1]

Two-step bioconjugation via amide bond

[1]

TCO-PEG3-
Amine

N/A Amine terminal group [6] Conjugation to carboxylated molecules

[6]

TCO-PEG3-
Maleimide

1609659-01-

9 [8]

Maleimide for thiol

conjugation [8]

Direct labeling of cysteine residues or

thiolated biomolecules [8]

TCO-PEG3-
NHS ester

2269467-42-

5 [7]

Pre-activated NHS ester

[7]

Direct and efficient coupling to amines

without additional activation [7]
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TCO-PEG₃-CH₂CO₂H is a versatile tool for creating sophisticated bioconjugates used in drug delivery,

molecular imaging, and diagnostic assays. Its value lies in the combination of a stable, well-defined

conjugation chemistry with an exceptionally fast and selective bioorthogonal click reaction.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
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